Cas no 1936702-02-1 (4-Hydroxy-2,2,4-trimethylhexanal)

4-Hydroxy-2,2,4-trimethylhexanal is a branched-chain aldehyde with a hydroxyl functional group, offering unique reactivity and structural properties. Its molecular structure, featuring both aldehyde and hydroxyl moieties, makes it a versatile intermediate in organic synthesis, particularly for the production of fragrances, flavors, and specialty chemicals. The compound's sterically hindered carbonyl group enhances stability while allowing selective reactions under controlled conditions. Its solubility in polar and nonpolar solvents broadens its applicability in formulation chemistry. The presence of the hydroxyl group further enables derivatization, facilitating its use in polymer and pharmaceutical applications. This compound is valued for its balanced reactivity and functional group compatibility.

4-Hydroxy-2,2,4-trimethylhexanal structure

1936702-02-1 structure

Product Name:4-Hydroxy-2,2,4-trimethylhexanal

CAS No:1936702-02-1

MF:C₉H₁₈O₂

MW:158.238023281097

CID:5706469

PubChem ID:131231071

Update Time:2025-10-16

4-Hydroxy-2,2,4-trimethylhexanal Chemical and Physical Properties

Names and Identifiers

- EN300-1622850
- 1936702-02-1
- 4-Hydroxy-2,2,4-trimethylhexanal
- Hexanal, 4-hydroxy-2,2,4-trimethyl-
- Inchi： 1S/C9H18O2/c1-5-9(4,11)6-8(2,3)7-10/h7,11H,5-6H2,1-4H3
- InChI Key： QMEKCWXNTVEIGP-UHFFFAOYSA-N
- SMILES： OC(C)(CC)CC(C=O)(C)C

Computed Properties

Exact Mass: 158.130679813g/mol
Monoisotopic Mass: 158.130679813g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 141
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 37.3Å²

Experimental Properties

Density: 0.919±0.06 g/cm3(Predicted)
Boiling Point: 236.4±23.0 °C(Predicted)
pka: 14.96±0.29(Predicted)

4-Hydroxy-2,2,4-trimethylhexanal Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1622850-0.05g	4-hydroxy-2,2,4-trimethylhexanal	1936702-02-1	0.05g	$1020.0	2023-05-26
Enamine	EN300-1622850-0.1g	4-hydroxy-2,2,4-trimethylhexanal	1936702-02-1	0.1g	$1068.0	2023-05-26
Enamine	EN300-1622850-0.25g	4-hydroxy-2,2,4-trimethylhexanal	1936702-02-1	0.25g	$1117.0	2023-05-26
Enamine	EN300-1622850-0.5g	4-hydroxy-2,2,4-trimethylhexanal	1936702-02-1	0.5g	$1165.0	2023-05-26
Enamine	EN300-1622850-1.0g	4-hydroxy-2,2,4-trimethylhexanal	1936702-02-1	1g	$1214.0	2023-05-26
Enamine	EN300-1622850-2.5g	4-hydroxy-2,2,4-trimethylhexanal	1936702-02-1	2.5g	$2379.0	2023-05-26
Enamine	EN300-1622850-5.0g	4-hydroxy-2,2,4-trimethylhexanal	1936702-02-1	5g	$3520.0	2023-05-26
Enamine	EN300-1622850-10.0g	4-hydroxy-2,2,4-trimethylhexanal	1936702-02-1	10g	$5221.0	2023-05-26
Enamine	EN300-1622850-50mg	4-hydroxy-2,2,4-trimethylhexanal	1936702-02-1	50mg	$948.0	2023-09-22
Enamine	EN300-1622850-100mg	4-hydroxy-2,2,4-trimethylhexanal	1936702-02-1	100mg	$993.0	2023-09-22